Methyl 5-(hydroxymethyl)-2,6-dimethylnicotinate

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: methyl 5-(hydroxymethyl)-2,6-dimethylpyridine-3-carboxylate
• InChI: InChI=1S/C10H13NO3/c1-6-8(5-12)4-9(7(2)11-6)10(13)14-3/h4,12H,5H2,1-3H3
• InChI Key: HUZNFQQPBBJSOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C(=N1)C)CO)C(=O)OC

Description

Methyl 5-(hydroxymethyl)-2,6-dimethylnicotinate is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 686 mg of 5-(methoxycarbonyl)-2,6-dimethylnicotinic acid and 8.0 mL of BH3.THF (1.0 M in THF) in 10 mL of THF was heated to 75° C. for 2.5 h. An aqueous solution of 3 mL of AcOH:H2O (1:1) was added, and the solution was stirred until the bubbling ceased. Saturated NaHCO3 was added to a pH=7, and the solution was stirred overnight. EtOAc and H2O were added, and the layers were separated. The aqueous layer was extracted with 30 mL of EtOAc, and the combined extracts were washed with brine, dried over Na2SO4, filtered, and concentrated. Purification by flash silica gel chromatography (3% MeOH/CHCl3) provided 452 mg of methyl 5-(hydroxymethyl)-2,6-dimethylnicotinate as a pale yellow solid in 71% yield.